Methyl 3-(acetyloxy)-4-(methyloxy)benzoate

• Molecular Formula: C11H12O5
• Molecular Weight: 224.21 g/mol
• IUPAC Name: methyl 3-acetyloxy-4-methoxybenzoate
• InChI: InChI=1S/C11H12O5/c1-7(12)16-10-6-8(11(13)15-3)4-5-9(10)14-2/h4-6H,1-3H3
• InChI Key: OCDPTCACMBMJMX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=CC(=C1)C(=O)OC)OC

Description

Methyl 3-(acetyloxy)-4-(methyloxy)benzoate is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-hydroxy-4-(methyloxy)benzoate (27 g, 149 mmol.) was taken into acetic anhydride (150 mL) followed by addition of sodium acetate (24 g, 298 mmol.) and the resulting mixture was stirred at room temperature over 20 hours. The solid was filtered and washed once with ethyl acetate and the combined organic layers concentrated in vacuo to a slurry. The solid was collected by filtration, washed once with water and dried in vacuo to provide methyl 3-(acetyloxy)-4-(methyloxy)benzoate (25.9 g, 77% yield) as a white solid. 1H NMR (400 MHz, CDCl3): 7.92 (dd, 1H), 7.70 (d, 1H), 6.97 (d, 1H), 3.88 (s, 3H), 3.87 (s, 3H), 2.32 (s, 3H).